Cas no 99358-41-5 (1H-Benzimidazole-2-methanamine,N-methylene-)

1H-Benzimidazole-2-methanamine,N-methylene- structure
99358-41-5 structure
Product Name:1H-Benzimidazole-2-methanamine,N-methylene-
CAS No:99358-41-5
MF:C9H9N3
MW:159.187861204147
CID:802412
Update Time:2024-02-01

1H-Benzimidazole-2-methanamine,N-methylene- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanamine,N-methylene-
    • Benzimidazole, 2-(methyleneaminomethyl)- (6CI)
    • (1H-benzimidazol-2-ylmethyl)-methylen-amine
    • Inchi: 1S/C9H9N3/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5H,1,6H2,(H,11,12)
    • InChI Key: PJEPFMACAOYWNT-UHFFFAOYSA-N
    • SMILES: C1(CN=C)NC2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 159.08
  • Monoisotopic Mass: 159.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41A^2
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